2-Aminoanthraquinone 2-Aminoanthraquinone 2-Aminoanthraquinone is a synthetic, red or orange-brown needle-shaped solid that is insoluble in water and soluble in alcohol, acetone, benzene and chloroform. It is used as intermediate for the synthesis of both anthraquinone dyes and pharmaceutical products. When 2-aminoanthraquinone is heated to decomposition, it emits toxic fumes of nitrogen oxides. The primary route of potential human exposure to this chemical is dermal contact. Acute exposure of humans to 2-aminoanthraquinone can cause irritation of the eyes and skin. It is reasonably anticipated to be a human carcinogen. (NCI05)
2-aminoanthraquinone appears as red needle-like crystals or dark brown granular solid. (NTP, 1992)
2-Aminoanthraquinone is an anthraquinone.
Brand Name: Vulcanchem
CAS No.: 117-79-3
VCID: VC20986889
InChI: InChI=1S/C14H9NO2/c15-8-5-6-11-12(7-8)14(17)10-4-2-1-3-9(10)13(11)16/h1-7H,15H2
SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C=C(C=C3)N
Molecular Formula: C14H9NO2
Molecular Weight: 223.23 g/mol

2-Aminoanthraquinone

CAS No.: 117-79-3

Cat. No.: VC20986889

Molecular Formula: C14H9NO2

Molecular Weight: 223.23 g/mol

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2-Aminoanthraquinone - 117-79-3

Specification

Description 2-Aminoanthraquinone is a synthetic, red or orange-brown needle-shaped solid that is insoluble in water and soluble in alcohol, acetone, benzene and chloroform. It is used as intermediate for the synthesis of both anthraquinone dyes and pharmaceutical products. When 2-aminoanthraquinone is heated to decomposition, it emits toxic fumes of nitrogen oxides. The primary route of potential human exposure to this chemical is dermal contact. Acute exposure of humans to 2-aminoanthraquinone can cause irritation of the eyes and skin. It is reasonably anticipated to be a human carcinogen. (NCI05)
2-aminoanthraquinone appears as red needle-like crystals or dark brown granular solid. (NTP, 1992)
2-Aminoanthraquinone is an anthraquinone.
CAS No. 117-79-3
Molecular Formula C14H9NO2
Molecular Weight 223.23 g/mol
IUPAC Name 2-aminoanthracene-9,10-dione
Standard InChI InChI=1S/C14H9NO2/c15-8-5-6-11-12(7-8)14(17)10-4-2-1-3-9(10)13(11)16/h1-7H,15H2
Standard InChI Key XOGPDSATLSAZEK-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C=C(C=C3)N
Canonical SMILES C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C=C(C=C3)N
Boiling Point Sublimes (NTP, 1992)
Sublimes
Colorform Red needles from alcohol, acetic acid
Red or orange-brown needles
Flash Point 283 °C closed cup
283 °C c.c.
Melting Point 577 to 583 °F (NTP, 1992)
304.5 °C
302 °C

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